5-PAHSA
5-PAHSA
Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. 5-PAHSA is a FAHFA in which palmitic acid is esterified at the 5th carbon of hydroxy stearic acid. PAHSA isoforms are the most abundant forms of FAHFA identified in the adipose tissue of glucose tolerant AG4OX mice. PAHSAs are synthesized in vivo in both mice and humans and are regulated by fasting and high-fat feeding in mice. PAHSA levels correlate highly with insulin sensitivity and are reduced in adipose tissue and serum of insulin-resistant humans. PAHSA administration lowers ambient glycemia, improves glucose tolerance, and stimulates GLP-1 and insulin secretion in mice.
Brand Name:
Vulcanchem
CAS No.:
1481636-41-2
VCID:
VC0049957
InChI:
InChI=1S/C34H66O4/c1-3-5-7-9-11-13-15-16-18-20-22-24-26-31-34(37)38-32(29-27-30-33(35)36)28-25-23-21-19-17-14-12-10-8-6-4-2/h32H,3-31H2,1-2H3,(H,35,36)
SMILES:
CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCCCC)CCCC(=O)O
Molecular Formula:
C34H66O4
Molecular Weight:
538.898
5-PAHSA
CAS No.: 1481636-41-2
Reference Standards
VCID: VC0049957
Molecular Formula: C34H66O4
Molecular Weight: 538.898
| CAS No. | 1481636-41-2 |
|---|---|
| Product Name | 5-PAHSA |
| Molecular Formula | C34H66O4 |
| Molecular Weight | 538.898 |
| IUPAC Name | 5-hexadecanoyloxyoctadecanoic acid |
| Standard InChI | InChI=1S/C34H66O4/c1-3-5-7-9-11-13-15-16-18-20-22-24-26-31-34(37)38-32(29-27-30-33(35)36)28-25-23-21-19-17-14-12-10-8-6-4-2/h32H,3-31H2,1-2H3,(H,35,36) |
| Standard InChIKey | QBGKCWKQYJQHJX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCCCC)CCCC(=O)O |
| Appearance | Assay:≥95%A solution in methyl acetate |
| Description | Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. 5-PAHSA is a FAHFA in which palmitic acid is esterified at the 5th carbon of hydroxy stearic acid. PAHSA isoforms are the most abundant forms of FAHFA identified in the adipose tissue of glucose tolerant AG4OX mice. PAHSAs are synthesized in vivo in both mice and humans and are regulated by fasting and high-fat feeding in mice. PAHSA levels correlate highly with insulin sensitivity and are reduced in adipose tissue and serum of insulin-resistant humans. PAHSA administration lowers ambient glycemia, improves glucose tolerance, and stimulates GLP-1 and insulin secretion in mice. |
| Synonyms | 5-[(1-Oxohexadecyl)oxy]-octadecanoic Acid |
| PubChem Compound | 72190300 |
| Last Modified | Nov 11 2021 |
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